Cas no 2229481-93-8 (tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate)

• Product Name: tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate
• CAS No: 2229481-93-8
• MF: C₁₀H₁₈F₄N₂O₂
• MW: 274.25573682785
• CID: 6369513
• PubChem ID: 165694912
• Update Time: 2025-05-20

tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1886724
• 2229481-93-8
• tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate

• Inchi： 1S/C10H18F4N2O2/c1-9(2,3)18-8(17)16-5-6(4-15)7(11)10(12,13)14/h6-7H,4-5,15H2,1-3H3,(H,16,17)
• InChI Key： DUPBSOMJWFFTJW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 274.13044047g/mol
• Monoisotopic Mass: 274.13044047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate

Professional Introduction to Compound with CAS No. 2229481-93-8 and Product Name: tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate

The compound with the CAS number 2229481-93-8 and the product name tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate moiety is particularly noteworthy, as it combines a highly stable carbamate group with a fluorinated alkyl chain, which enhances its pharmacokinetic properties.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve metabolic stability and binding affinity. The presence of multiple fluorine atoms in the 3,4,4,4-tetrafluorobutyl group contributes to the compound's lipophilicity and resistance to enzymatic degradation. This makes it an attractive candidate for designing drugs that require prolonged circulation or enhanced interaction with biological targets.

Current research in medicinal chemistry has highlighted the importance of functional groups that can modulate both solubility and bioavailability. The aminomethyl substituent in the compound's structure provides a site for further derivatization, allowing chemists to tailor its properties for specific therapeutic applications. For instance, this group can be used to link the compound to other molecules via peptide bonds or to introduce additional functionalities that enhance its interaction with biological receptors.

The tert-butyl group serves as a protecting group for the carbamate moiety, ensuring stability during synthesis and purification processes. This is particularly important in multi-step synthetic routes where protecting groups are often employed to prevent unwanted side reactions. The robustness of the tert-butyl carbamate linkage also suggests potential applications in prodrug formulations, where it can be selectively cleaved under physiological conditions to release the active pharmaceutical ingredient.

Recent studies have demonstrated that fluorinated carbamates exhibit promising activity against various biological targets. For example, derivatives of this class of compounds have shown efficacy in inhibiting enzymes involved in cancer metabolism. The unique combination of fluorine atoms and the carbamate group in tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate may contribute to its ability to interact with such enzymes in a highly selective manner.

The structural complexity of this compound also opens up possibilities for exploring its role in drug delivery systems. Advanced techniques such as polymer encapsulation or nanotechnology-based delivery platforms could leverage the compound's chemical properties to enhance drug targeting and reduce off-target effects. Preliminary computational studies suggest that the fluorinated backbone may facilitate efficient cellular uptake via passive diffusion or receptor-mediated mechanisms.

Furthermore, the compound's stability under various storage conditions makes it a suitable candidate for industrial-scale production. Manufacturers can benefit from its resistance to degradation caused by light, heat, or moisture, ensuring consistent quality throughout the supply chain. This reliability is crucial for pharmaceutical applications where consistency is paramount.

From a synthetic chemistry perspective, the preparation of tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques like transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to efficiently build fluorinated frameworks while maintaining functional group integrity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Fluorinated compounds are known for their enhanced durability and resistance to environmental factors, making them valuable in coating technologies or specialty polymers. While these applications are still under exploration for tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate, their feasibility underscores the versatility of this chemical entity.

In conclusion,tert-butyl N-[2-(aminomethyl)-3,4,4,4-tetrafluorobutyl]carbamate (CAS No. 2229481-93-8) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features—particularly the combination of fluoroalkyl groups with an aminomethyl-substituted carbamate—offer numerous possibilities for enhancing drug efficacy and bioavailability. As research continues to uncover new therapeutic targets and synthetic strategies,this compound holds significant potential as both a lead molecule and an inspiration for future innovations.